Cas no 2320849-90-7 (1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine)

• Product Name: 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine
• CAS No: 2320849-90-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5328261
• Update Time: 2025-06-25

1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1-methylethyl)-1-piperazinyl](1-methyl-1H-pyrazol-3-yl)-
• 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine

• Inchi： 1S/C12H20N4O/c1-10(2)15-6-8-16(9-7-15)12(17)11-4-5-14(3)13-11/h4-5,10H,6-9H2,1-3H3
• InChI Key： PAXGZUAHHMLICK-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C)C)CC1)(C1C=CN(C)N=1)=O

Additional information on 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine

1-(1-Methyl-1H-Pyrazole-3-Carbonyl)-4-(Propan-2-Yl)Piperazine: A Comprehensive Overview

The compound with CAS No. 2320849-90-7, commonly referred to as 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted pyrazole moiety, making it a versatile building block for various applications.

Piperazine, a six-membered ring containing two nitrogen atoms, is a well-known scaffold in drug discovery due to its ability to form hydrogen bonds and its capacity to act as a rigid structure for attaching other functional groups. In this compound, the piperazine ring is substituted at the 4-position with an isopropyl group, which introduces steric bulk and enhances the molecule's stability. The pyrazole ring, on the other hand, is a five-membered aromatic heterocycle with two nitrogen atoms, known for its ability to participate in π-π interactions and metal coordination.

Recent studies have highlighted the potential of 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of antimicrobial agents and anticancer drugs. The methyl substitution on the pyrazole ring enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include pyrazole derivatives and piperazine derivatives, which are combined under specific conditions to yield the final product. The reaction conditions, such as temperature and solvent choice, play a critical role in ensuring high yields and purity.

From an applications perspective, 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine has shown promise in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for designing homogeneous catalysts for organic transformations. Additionally, its structural versatility allows for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across the pyrazole and piperazine rings, which contributes to its stability and reactivity in chemical reactions.

In conclusion, 1-(1-methyl-1H-pyrazole-3-carbonyl)-4-(propan-2-yl)piperazine is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing scientific discovery and innovation.